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Compound of Interest

Compound Name: Sodium percarbonate

Cat. No.: B100135

A Comparative Guide to Active Oxygen Release
from Different Sodium Percarbonate Grades

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive quantitative analysis of active oxygen release from
various grades of sodium percarbonate. The information presented herein is intended to
assist researchers, scientists, and drug development professionals in selecting the appropriate
grade of sodium percarbonate for their specific applications, ranging from use as a laboratory
reagent to incorporation in controlled-release formulations. This document details the key
differences in performance between coated and uncoated sodium percarbonate, supported
by experimental data and detailed methodologies.

Executive Summary

Sodium percarbonate (SPC), an adduct of sodium carbonate and hydrogen peroxide, is a
versatile and environmentally friendly oxidizing agent. Its efficacy is primarily determined by the
release of active oxygen upon dissolution in aqueous solutions. Commercially available in
various grades, the most significant distinction lies between coated and uncoated patrticles.
Coated sodium percarbonate offers enhanced stability and a more controlled release of
active oxygen, making it suitable for applications requiring a prolonged effect. In contrast,
uncoated sodium percarbonate provides a rapid, burst release of active oxygen, which is
advantageous when immediate oxidative action is necessary. The choice between these
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grades is critical and depends on the specific requirements of the application, such as desired

release kinetics, storage stability, and interaction with other formulation components.

Comparison of Sodium Percarbonate Grades

The performance of different sodium percarbonate grades can be quantitatively assessed by

their active oxygen content and release kinetics. The following tables summarize key data

comparing uncoated and coated sodium percarbonate.

Table 1: General Properties and Active Oxygen Content

Uncoated Sodium

Coated Sodium

Property
Percarbonate Percarbonate
White crystalline powder or ) )
Appearance White spherical granules
granules
Typical Active Oxygen Content  >13.5% >13.0%

Key Feature

Rapid dissolution and
immediate release of active

oxygen[1]

Controlled and delayed

release of active oxygen[2]

Stability

More susceptible to
degradation from moisture and
heat, leading to a shorter shelf
life[1][3]

Enhanced stability and longer
shelf life due to a protective
coating[1][3]

Handling Properties

Can be more prone to caking

and dustiness

Reduced dustiness and

improved flowability[3]

Table 2: Comparative Active Oxygen Release Profiles

This table presents data on the release of active oxygen from different grades of sodium

percarbonate under specific experimental conditions.
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Sodium ] Coating Time to
Coating . Release .
Percarbona ) Thickness ) Maximum Reference
Material Profile
te Grade (um) Release
Uncoated N/A N/A Burst release  Immediate [4]
Not
Sodium Reduced o
Coated 53+9 significantly [2]
Sulphate release rate
delayed
) Approx. 60
1.6R Sodium Delayed
Coated - 109+8 seconds [2]
Silicate release )
(static)
2.35R Significantly Approx. 7
Coated Sodium 71+£10 delayed minutes [2]
Silicate release (static)

Factors Influencing Active Oxygen Release

The release of active oxygen from sodium percarbonate is influenced by several factors:

o Temperature: Higher temperatures generally increase the rate of dissolution and
decomposition, leading to a faster release of active oxygen.[5] However, this can also lead to
decreased stability during storage.

e pH: The decomposition of hydrogen peroxide, the source of active oxygen, is accelerated in
alkaline conditions.[6][7] Sodium percarbonate itself creates an alkaline solution upon
dissolution.

o Moisture: The presence of water initiates the decomposition of sodium percarbonate.
Coated grades are designed to protect the core from ambient moisture, thus enhancing
stability.[1][3]

o Catalysts and Inhibitors: The presence of transition metal ions can catalyze the
decomposition of hydrogen peroxide, while certain stabilizers are used in formulations to
inhibit this process.
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Experimental Protocols

Accurate and reproducible quantification of active oxygen release is crucial for comparing
different sodium percarbonate grades. The following are detailed methodologies for key
experiments.

Determination of Active Oxygen Content by
Permanganate Titration (Based on ASTM D2180)

This method determines the total active oxygen content in a sodium percarbonate sample.
Materials:

e Sodium percarbonate sample

o Standardized 0.1 N potassium permanganate (KMnOa4) solution

e Sulfuric acid (H2S0a4), 1 M

e Deionized water

o Erlenmeyer flask

e Burette

o Pipettes

Analytical balance

Procedure:

e Accurately weigh approximately 0.2-0.3 g of the sodium percarbonate sample and record
the weight.

e Transfer the sample to a 250 mL Erlenmeyer flask.

e Add 50 mL of deionized water to dissolve the sample.
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Carefully add 10 mL of 1 M sulfuric acid to the solution.

Titrate the solution with the standardized 0.1 N potassium permanganate solution. The
endpoint is reached when a faint pink color persists for at least 30 seconds.

Record the volume of KMnOas solution used.

Perform a blank titration with all reagents except the sodium percarbonate sample.

Calculate the active oxygen content using the following formula:
Active Oxygen (%) = [(V_sample - V_blank) * N * 8 * 100] / W
Where:

o V_sample = Volume of KMnOa solution used for the sample (mL)

[¢]

V_blank = Volume of KMnOa solution used for the blank (mL)

[e]

N = Normality of the KMnOa solution

o

8 = Equivalent weight of active oxygen

[¢]

W = Weight of the sample (g)

lodometric Titration for Active Oxygen Determination

An alternative method for quantifying active oxygen.

Materials:

Sodium percarbonate sample

Potassium iodide (KI)

Standardized sodium thiosulfate (Na2S20s3) solution

Starch indicator solution

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b100135?utm_src=pdf-body
https://www.benchchem.com/product/b100135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Sulfuric acid (H2S0a4), 1 M

e Deionized water

o Erlenmeyer flask

e Burette

o Pipettes

e Analytical balance

Procedure:

o Accurately weigh a sample of sodium percarbonate.

» Dissolve the sample in deionized water in an Erlenmeyer flask.
 Acidify the solution with 1 M sulfuric acid.

e Add an excess of potassium iodide solution. The hydrogen peroxide released from the
sodium percarbonate will oxidize the iodide to iodine, resulting in a yellow-brown solution.

o Titrate the liberated iodine with a standardized sodium thiosulfate solution until the solution
becomes a pale yellow.

e Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.
o Continue the titration with sodium thiosulfate until the blue-black color disappears.

» Record the total volume of sodium thiosulfate solution used.

o Calculate the active oxygen content based on the stoichiometry of the reactions.

Experimental Workflow and Data Analysis

The following diagram illustrates a typical experimental workflow for the quantitative analysis of
active oxygen release from different sodium percarbonate grades.
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Sample Preparation

Weighing of Sodium
Percarbonate Grades

:

Preparation of Aqueous
Solutions (e.g., varying pH,
temperature)

Active Oxygeh Release Monitoring

Dissolution of SPC
in Prepared Solution

'

Time-course Sampling

uantification of Active Oxygen

Titration (Permanganate Instrumental Analysis
or lodometric) (e.g., Spectroscopy)

Data Analysis and Comparison

Calculation of Active
Oxygen Concentration

!

Plotting Release Kinetics
(Concentration vs. Time)

)

Statistical Comparison
of Different Grades
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Uncoated Sodium Percarbonate
Uncoated SPC .| Rapid Dissolution _ | Immediate Release of _ | Burst Release of
(Solid) . in Water " | H20:2 and Na2COs " | Active Oxygen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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